Cas no 913330-92-4 (Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene, 5,11,17,23-tetraiodo-25,26,27,28-tetrapropoxy-)

• Product Name: Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene, 5,11,17,23-tetraiodo-25,26,27,28-tetrapropoxy-
• CAS No: 913330-92-4
• MF: C₄₀H₄₄I₄O₄
• MW: 1096.39286136627
• CID: 4466770
• PubChem ID: 10953250
• Update Time: 2025-04-24

Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene, 5,11,17,23-tetraiodo-25,26,27,28-tetrapropoxy- Chemical and Physical Properties

Names and Identifiers

• Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene, 5,11,17,23-tetraiodo-25,26,27,28-tetrapropoxy-
• 913330-92-4
• 15,35,55,75-Tetraiodo-12,32,52,72-tetrapropoxy-1,3,5,7(1,3)-tetrabenzenacyclooctaphane

• Inchi： 1S/C40H44I4O4/c1-5-9-45-37-25-13-27-19-34(42)21-29(38(27)46-10-6-2)15-31-23-36(44)24-32(40(31)48-12-8-4)16-30-22-35(43)20-28(39(30)47-11-7-3)14-26(37)18-33(41)17-25/h17-24H,5-16H2,1-4H3
• InChI Key： KYJYKFKQJQMIFH-UHFFFAOYSA-N
• SMILES： IC1=CC2=C(C(=C1)CC1C=C(C=C(C=1OCCC)CC1C=C(C=C(C=1OCCC)CC1C=C(C=C(C=1OCCC)C2)I)I)I)OCCC

Computed Properties

• Exact Mass: 1095.9419Da
• Monoisotopic Mass: 1095.9419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 12
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.7
• Topological Polar Surface Area: 36.9Ų